Cas no 501378-37-6 (6-(propylamino)-3-Pyridinecarbonitrile)

6-(propylamino)-3-Pyridinecarbonitrile structure
501378-37-6 structure
Product Name:6-(propylamino)-3-Pyridinecarbonitrile
CAS No:501378-37-6
MF:C9H11N3
MW:161.203741312027
CID:1113101
PubChem ID:24690638
Update Time:2025-04-20

6-(propylamino)-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(propylamino)-3-Pyridinecarbonitrile
    • DB-169368
    • DTXSID501282361
    • SCHEMBL3049238
    • 501378-37-6
    • AKOS000167324
    • Inchi: 1S/C9H11N3/c1-2-5-11-9-4-3-8(6-10)7-12-9/h3-4,7H,2,5H2,1H3,(H,11,12)
    • InChI Key: XNMRXDWXYSBGSN-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C#N)=CN=1)CCC

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.71

6-(propylamino)-3-Pyridinecarbonitrile Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.